Cas no 512807-34-0 (3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-pentane-1,5-dione)

• Product Name: 3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-pentane-1,5-dione
• CAS No: 512807-34-0
• MF: C₂₃H₂₄N₂O₂
• MW: 360.448865890503
• CID: 3122947
• PubChem ID: 570191
• Update Time: 2025-04-21

3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-pentane-1,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-pentane-1,5-dione
• VU0608666-1
• 3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione #
• OFWWIQVSTMTPRM-UHFFFAOYSA-N
• 512807-34-0
• AK-968/41017548
• STK955837
• 3-(1-ethyl-5-methylpyrazol-4-yl)-1,5-diphenylpentane-1,5-dione
• F3282-0142
• AKOS003760143
• CHEMBL4972010
• MFCD03073915
• 3-(1-Ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenyl-1,5-pentanedione
• Oprea1_682616
• 3-(1-ethyl-5-methyl-1H-pyrazol-4-yl)-1,5-diphenylpentane-1,5-dione

• Inchi： 1S/C23H24N2O2/c1-3-25-17(2)21(16-24-25)20(14-22(26)18-10-6-4-7-11-18)15-23(27)19-12-8-5-9-13-19/h4-13,16,20H,3,14-15H2,1-2H3
• InChI Key： OFWWIQVSTMTPRM-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)CC(CC(C1C=CC=CC=1)=O)C1C=NN(CC)C=1C

Computed Properties

• Exact Mass: 360.183778013Da
• Monoisotopic Mass: 360.183778013Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 52Ų